2-(4-chlorophenoxy)-N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylpropanamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-(4,5-dihydro-1,3-thiazol-2-yl)-2-methylpropanamide
• InChI: InChI=1S/C13H15ClN2O2S/c1-13(2,11(17)16-12-15-7-8-19-12)18-10-5-3-9(14)4-6-10/h3-6H,7-8H2,1-2H3,(H,15,16,17)
• InChI Key: DZTBVRKSFZTAQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)NC1=NCCS1)OC2=CC=C(C=C2)Cl
• Molecular Formula: C13H15ClN2O2S
• Molecular Weight: 298.79 g/mol

Description

Synthesis Analysis

Synthesis of related compounds typically involves multi-step reactions, starting from basic chemical precursors. For instance, a series of substituted benzamides were designed and synthesized starting from acetic acid derivatives, showcasing the complexity and the necessity for precise conditions in the synthesis of such compounds (Ravinaik et al., 2021).

Molecular Structure Analysis

X-ray diffraction, IR, ^1H and ^13C NMR, and UV–Vis spectra are pivotal in characterizing the molecular structure of similar compounds. The detailed comparison of computed and experimental values helps in understanding the optimized molecular structure, as seen in studies involving detailed spectral analysis (Demir et al., 2016).

Chemical Reactions and Properties

The reactivity and interaction of related compounds with various reagents and conditions highlight their versatile chemical properties. For example, the formation of dimers through intermolecular hydrogen bonds and C—H⋯π interactions in certain benzamides underlines the complex nature of their chemical behavior (Mo et al., 2011).

Physical Properties Analysis

The physical properties such as solubility, melting point, and crystallinity are essential for understanding the compound's behavior in different environments. These properties are typically inferred from the compound's structure and experimental analysis of similar compounds.

Chemical Properties Analysis

Chemical properties, including reactivity towards other compounds, stability, and degradation pathways, are crucial for applications in various fields. The synthesis and evaluation of similar compounds provide insights into their potential chemical behavior and interactions (Mohamed et al., 2020).